Cas no 573-04-6 (5-Fluoro-1-naphthoic acid)

• Product Name: 5-Fluoro-1-naphthoic acid
• CAS No: 573-04-6
• MF: C₁₁H₇FO₂
• MW: 190.170486688614
• MDL: MFCD09258963
• CID: 877615
• Update Time: 2026-04-29

5-Fluoro-1-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-naphthoic acid
• 5-fluoronaphthalene-1-carboxylic acid
• 5-Fluor-naphthoesaeure-(1)
• 5-Fluor-naphthoesaeure-1
• 5-fluoro-1-naphthalenecarboxylic acid
• 5-fluoronaphthalenecarboxylic acid
• AGN-PC-0037YB
• CTK5A6640
• PC2868
• SBB091089
• SureCN2754168

• MDL： MFCD09258963
• Inchi： InChI=1S/C11H7FO2/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h1-6H,(H,13,14)
• InChI Key： FFZQPQHYIHFBID-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC=C2F)C(=C1)C(=O)O

Computed Properties

• Exact Mass: 190.04301
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.355
• Boiling Point: 371.4°C at 760 mmHg
• Flash Point: 178.4°C
• Refractive Index: 1.647
• PSA: 37.3

5-Fluoro-1-naphthoic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 5-Fluoro-1-naphthoic acid

Comprehensive Overview of 5-Fluoro-1-naphthoic acid (CAS No. 573-04-6): Properties, Applications, and Industry Insights

5-Fluoro-1-naphthoic acid (CAS No. 573-04-6) is a fluorinated naphthalene derivative with significant relevance in pharmaceutical and material science research. This compound, characterized by its carboxylic acid functional group and fluoro substitution at the 5-position, serves as a versatile building block for synthesizing advanced organic molecules. Its molecular formula, C₁₁H₇FO₂, and precise structural features make it invaluable for designing drug intermediates, fluorescent probes, and polymeric materials.

In recent years, the demand for fluorinated aromatic compounds like 5-Fluoro-1-naphthoic acid has surged due to their enhanced metabolic stability and bioavailability in medicinal chemistry. Researchers frequently explore its applications in developing kinase inhibitors and anticancer agents, aligning with the growing interest in targeted therapies. The compound's ability to modulate electronic properties also makes it a candidate for organic electronics, such as OLEDs and sensors.

From a synthetic perspective, 573-04-6 is often utilized in cross-coupling reactions and esterification processes. Its naphthalene backbone provides rigidity, while the fluoro substituent introduces unique reactivity patterns. These attributes are critical for optimizing structure-activity relationships (SAR) in drug discovery, a topic frequently searched in AI-driven molecular design platforms.

Environmental and regulatory considerations are also pivotal. While 5-Fluoro-1-naphthoic acid is not classified as hazardous, its handling requires standard laboratory precautions. Sustainability-focused queries often highlight the need for green synthesis methods for such compounds, reflecting industry trends toward eco-friendly chemistry.

Analytical characterization of 573-04-6 typically involves HPLC, NMR, and mass spectrometry. These techniques ensure purity, which is crucial for high-value applications. The compound's melting point (∼180–182°C) and solubility profile (soluble in polar organic solvents) further guide its practical use.

In summary, 5-Fluoro-1-naphthoic acid bridges multiple scientific domains, from pharmaceutical innovation to advanced materials. Its CAS No. 573-04-6 serves as a key identifier for researchers navigating chemical databases, while its properties continue to inspire cutting-edge applications in line with global scientific priorities.